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Compound of Interest

Compound Name: N-Methylbenzenesulfonamide

Cat. No.: B1583361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of N-
Methylbenzenesulfonamide (CAS No. 5183-78-8). The information presented herein is

intended to support research, development, and quality control activities involving this

compound. All quantitative data is summarized for clarity, and detailed experimental protocols

for the determination of these properties are provided.

Core Physical Properties
N-Methylbenzenesulfonamide is a chemical intermediate with the molecular formula

C₇H₉NO₂S.[1] Its physical characteristics are crucial for its handling, application, and

integration into various chemical processes.

Quantitative Data Summary
The key physical properties of N-Methylbenzenesulfonamide are summarized in the table

below for easy reference and comparison.
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Physical Property Value Units Notes

Molecular Weight 171.21 g/mol [1]

Melting Point 31 °C

Boiling Point 165-170 °C @ 30 Torr

Density 1.255 g/cm³ at 25 °C (lit.)

Flash Point 125.6 °C

Refractive Index 1.538

Water Solubility Soluble [2]

Experimental Protocols
The following sections detail the standard experimental methodologies for determining the key

physical properties of organic compounds like N-Methylbenzenesulfonamide.

Melting Point Determination
The melting point is a critical indicator of purity for a crystalline solid.

Principle: The temperature at which a solid transitions to a liquid is its melting point. Pure

crystalline compounds typically exhibit a sharp melting point range of 0.5-1.0°C. Impurities tend

to lower and broaden the melting point range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle (optional, for pulverizing crystals)
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Procedure:

A small amount of finely powdered N-Methylbenzenesulfonamide is packed into a capillary

tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated rapidly to a temperature approximately 10-15°C below the expected

melting point.

The heating rate is then reduced to 1-2°C per minute to allow for accurate observation.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid has liquefied is recorded as the end of the melting

range.[3][4][5]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Principle: By heating a small sample of the liquid and observing the temperature at which it

boils, this characteristic property can be determined. For small quantities, a micro-boiling point

determination method is often employed.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block)

Rubber band or wire to attach the test tube to the thermometer
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Procedure:

A few drops of N-Methylbenzenesulfonamide are placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube with the open

end submerged in the liquid.

The test tube is attached to a thermometer.

The assembly is heated in a Thiele tube or an aluminum block.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Heating is discontinued, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[6][7][8][9]

Density Determination
Density is the mass of a substance per unit volume.

Principle: The density of a liquid can be determined by accurately measuring the mass of a

known volume of the substance.

Apparatus:

Pycnometer (a glass flask with a precise volume)

Analytical balance

Temperature-controlled water bath

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately weighed.
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The pycnometer is filled with N-Methylbenzenesulfonamide, ensuring no air bubbles are

trapped.

The filled pycnometer is placed in a temperature-controlled water bath to bring the liquid to

the desired temperature (e.g., 25°C).

The pycnometer is removed from the bath, carefully dried on the outside, and its mass is

weighed.

The mass of the N-Methylbenzenesulfonamide is calculated by subtracting the mass of the

empty pycnometer.

The density is calculated by dividing the mass of the sample by the known volume of the

pycnometer.[10][11]

Solubility Determination
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Principle: A qualitative assessment of solubility is often performed by observing the dissolution

of a small amount of solute in a given solvent.

Apparatus:

Test tubes

Spatula

Vortex mixer or stirring rod

Solvent (e.g., deionized water)

Procedure:

A small, measured amount of N-Methylbenzenesulfonamide (e.g., 10-20 mg) is placed in a

test tube.

A small volume of the solvent (e.g., 1 mL of water) is added.
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The mixture is agitated vigorously using a vortex mixer or by stirring.

Observations are made to see if the solid dissolves completely.

If the solid dissolves, it is recorded as soluble in that solvent. If it does not, it is recorded as

insoluble or sparingly soluble. For a more quantitative analysis, incremental amounts of the

solute can be added to a fixed volume of solvent until saturation is reached.[2][12]

Visualizations
The following diagrams illustrate the relationships between the compound's identification and

its physical properties, as well as a general workflow for their determination.

N-Methylbenzenesulfonamide: Identity and Physical Properties

Compound Identity Physical Properties

CAS: 5183-78-8 Formula: C7H9NO2S MW: 171.21 g/mol Melting Point Boiling Point Density Solubility

N-Methylbenzenesulfonamide

Click to download full resolution via product page

Caption: Relationship between N-Methylbenzenesulfonamide's identity and its key physical

properties.
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General Workflow for Physical Property Determination
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Caption: A generalized workflow for the experimental determination of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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